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Compound of Interest

Compound Name:
4,6-Dichloro-N-

methylnicotinamide-d3

Cat. No.: B15599109 Get Quote

In-Depth Technical Guide: 4,6-Dichloro-N-
methylnicotinamide-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

characteristics of 4,6-Dichloro-N-methylnicotinamide-d3, a deuterated analog of 4,6-

Dichloro-N-methylnicotinamide. This document is intended to serve as a core resource for

researchers and professionals in drug development and related scientific fields.

Chemical and Physical Characteristics
4,6-Dichloro-N-methylnicotinamide-d3 is a stable, isotopically labeled compound. The

replacement of hydrogen with deuterium in the N-methyl group can be a valuable tool in

metabolic studies, allowing for the tracking of the compound and its metabolites without

significantly altering its chemical properties.[1]

Table 1: Core Chemical and Physical Data
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Property Value Source

Chemical Name
4,6-dichloro-N-(methyl-

d3)nicotinamide
[2]

CAS Number 1609531-34-1 [3][4]

Molecular Formula C₇H₃D₃Cl₂N₂O [2][3][4]

Molecular Weight 208.06 g/mol [2][3][4]

Purity ≥98% [2]

Appearance
Solid (Typical at room

temperature)
[4]

Melting Point

Not available for deuterated

compound. 153-155 °C for

non-deuterated analog (4,6-

Dichloronicotinamide).

Boiling Point

Not available for deuterated

compound. Predicted:

302.9±42.0 °C for non-

deuterated analog.

Solubility

Soluble in DMSO.[4] General

formulations for poorly water-

soluble compounds suggest

potential solubility in PEG400,

and mixtures of Tween 80 and

Carboxymethyl cellulose.[4]

Synthesis and Manufacturing
While a specific, detailed synthesis protocol for 4,6-Dichloro-N-methylnicotinamide-d3 is not

readily available in the public domain, a general understanding of its synthesis can be inferred

from standard organic chemistry principles and related literature on deuterated nicotinamide

derivatives.
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The synthesis would likely involve the reaction of a deuterated methylamine (CD₃NH₂) with a

4,6-dichloronicotinoyl derivative. A plausible synthetic pathway is outlined below.

Logical Synthesis Workflow

Starting Materials Reaction Steps Final Product

4,6-Dichloronicotinic acid Activation of Carboxylic Acid
(e.g., with thionyl chloride to form acyl chloride)

Activation

Deuterated Methylamine (CD3NH2)

Amide Bond Formation

Coupling

4,6-Dichloro-N-methylnicotinamide-d3Purification

Sample Preparation

Analytical Techniques

Data Interpretation

Dissolve sample in
appropriate solvent (e.g., DMSO-d6 for NMR)

1H and 13C NMR Spectroscopy

Mass Spectrometry (e.g., GC-MS or LC-MS)

HPLC Analysis

Structure Confirmation

Spectral
Interpretation

Purity Assessment

Chromatogram
Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound

Cellular Processes

4,6-Dichloro-N-
methylnicotinamide-d3

Potential conversion to
NAD+ precursor

Hypothesized
Metabolism

Modulation of NAD+
-dependent enzymes

(e.g., Sirtuins, PARPs)

Leads to

Downstream Cellular Effects
(e.g., Metabolism, DNA Repair)

Regulates

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-6-dichloro-n-methylnicotinamide-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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